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Compound of Interest

Compound Name:
(1-(pyridin-2-yl)-1H-pyrazol-4-

yl)methanol

CAS No.: 1199773-61-9

Cat. No.: B599055

Get Quote

Pyrazole Solubility Support Center (PSSC)
Status: Operational Operator: Senior Application Scientist Ticket ID: PYR-SOL-001

Welcome to the Technical Support Center
You are likely here because your pyrazole-based lead compound behaves like "brick dust"—

high melting point, high crystallinity, and negligible aqueous solubility. This is a common

phenotype for this scaffold. Pyrazoles are planar, electron-rich heteroaromatics that love to

stack (π-π interactions) and form stubborn hydrogen bond networks in the solid state.

This guide is not a textbook; it is a troubleshooting manual. We will dismantle the solubility

problem using three distinct levers: Molecular Design, Solid-State Chemistry, and Formulation.

Module 1: Molecular Optimization (The Chemistry
Lever)
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Before you move to formulation, ask: Can I fix this at the structural level?

The "Flatland" Problem
Unsubstituted pyrazoles are planar. When you have multiple aromatic rings attached (e.g.,

1,3,5-substituted pyrazoles), the molecule tends to pack efficiently in the crystal lattice. High

Lattice Energy (

) = Low Solubility.

Troubleshooting Protocol: Escaping Flatland

Issue: Melting Point (MP) > 200°C and

> 3.

Fix: Introduce

hybridized centers.

Why: This disrupts the planar stacking, lowering

without necessarily increasing polarity.

Action: Replace a phenyl ring with a saturated heterocycle (e.g., morpholine, piperidine) or

introduce an ortho-substituent on a phenyl ring to force a twist in the conformation

(dihedral angle disruption).

The Hydrogen Bond Network
Issue: N-unsubstituted pyrazoles (

) are both hydrogen bond donors (HBD) and acceptors (HBA). They form strong
intermolecular dimers or catemers in the solid state [1].

Fix: N-alkylation or N-arylation.

Action: Cap the
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position. This removes the HBD capability, breaking the intermolecular H-bond network
and significantly lowering the melting point.

Module 2: Salt Selection (The Pre-Formulation
Lever)
This is the most common point of failure for pyrazoles. Researchers often screen standard

"pharmaceutical salt kits" and fail to find a stable salt.

The pKa Trap
Pyrazoles are amphoteric but primarily act as very weak bases.

N1 (Pyrrole-like): Weakly acidic (

).[1]

N2 (Pyridine-like): Weakly basic (

) [2].[1]

Crucial Rule: For a stable salt, you generally need a

(pKa of acid - pKa of base)

to 3.

Calculation:

.

Result: You need an acid with a

.

Troubleshooting Table: Acid Selection for Pyrazoles Most "standard" weak acids (Tartaric,

Citric, Fumaric) will fail because they are not strong enough to protonate the pyrazole N2.
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Acid Class Specific Acid pKa (approx)
Suitability for
Pyrazole

Notes

Weak Acetic, Propionic 4.7 FAIL

No proton

transfer; loose

complex.

Intermediate Fumaric, Citric 3.0 - 3.1 FAIL/RISKY

Salt may

disproportionate

in solution.

Strong
Methanesulfonic

(Mesylate)
-1.2 EXCELLENT

Gold standard for

weak bases.

Strong
Hydrochloric

(HCl)
-6.0 GOOD

Common, but

risk of "Common

Ion Effect" in

stomach (Cl-).

Strong Sulfuric (Sulfate) -3.0 GOOD

Often forms

stable, non-

hygroscopic

salts.

Super-Strong
Ethanesulfonic

(Esylate)
-1.7 EXCELLENT

Good alternative

if Mesylate fails.

Module 3: Formulation Strategies (The Delivery
Lever)
If structural tweaks and salts are insufficient, we move to Amorphous Solid Dispersions (ASDs).

The "Spring and Parachute" Mechanism
Crystalline pyrazoles have low solubility. We convert them to an amorphous form (high energy,

high solubility) to create a "Spring" of supersaturation. However, amorphous drugs want to

recrystallize (crash out). We use polymers (HPMC-AS, PVPVA) as the "Parachute" to inhibit

precipitation [3].
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Visualizing the Workflow The following diagram illustrates the decision logic for selecting the

correct enhancement strategy.

Start: Poorly Soluble
Pyrazole Candidate

Is the material
highly crystalline?

Melting Point > 200°C?

Yes

Lipid Formulation
(SEDDS)

No (Oil/Gum)

Check pKa of N2
(Is pKa > 2.0?)

Yes (High Lattice Energy) No (Low MP)

Salt Screen
(Must use Strong Acids)

Yes (Basic enough)

Co-Crystal Screen
(Use planar co-formers)

No (Too weakly basic)

Amorphous Solid Dispersion
(Spring & Parachute)

Salts Unstable/Hygroscopic Screen Failed

Click to download full resolution via product page

Figure 1: Decision Matrix for Pyrazole Solubility Enhancement. Blue nodes indicate

characterization, Green nodes indicate solid-state modification, Red nodes indicate formulation
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interventions.

Troubleshooting Q&A: Field Scenarios
Scenario 1: The "Disappearing" Salt
User: "I made a citrate salt of my pyrazole. It looked crystalline, but when I put it in water, the

pH dropped, and the drug precipitated out as the free base. Why?" Scientist: You are a victim

of Salt Disproportionation.

Diagnosis: Citric acid (

) is too weak for a pyrazole (

). The

is insufficient. In water, the equilibrium shifts back to the uncharged free base (insoluble) and
free acid.

Fix: Switch to a Mesylate or Sulfate salt. You need a counter-ion that holds onto the proton

tighter than water does.

Scenario 2: The "Brick Dust" Precipitate
User: "My ASD (Amorphous Solid Dispersion) dissolves fast but precipitates within 10 minutes

in intestinal fluid (FaSSIF)." Scientist: Your "Spring" works, but your "Parachute" is broken.

Diagnosis: The polymer is not effectively inhibiting nucleation/crystal growth.

Fix:

Switch Polymer: If using PVP (hydrophilic), switch to HPMC-AS (amphiphilic). HPMC-AS

interacts hydrophobically with the pyrazole rings while its acidic groups repel each other,

preventing aggregation.

Drug Load: Reduce drug loading from 50% to 25%. High loading increases the

thermodynamic drive to recrystallize.

Scenario 3: Cyclodextrin Failure
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User: "I tried complexing with HP-

-Cyclodextrin, but I see no solubility increase." Scientist: Check your steric bulk.

Diagnosis: Pyrazoles with bulky 3,5-substituents (e.g., tert-butyl, large aryls) may simply not

fit into the

-cyclodextrin cavity (approx 6.0–6.5 Å diameter) [4].

Fix:

Try

-Cyclodextrin (larger cavity).

Or, add a co-solvent (ternary complex) like Meglumine or Arginine to assist the inclusion.

Experimental Protocol: High-Throughput Salt
Screen
Do not waste material on large batches. Use this micro-screen.

Preparation: Dissolve pyrazole (5 mg) in Acetone/THF (50:50).

Acid Addition: Add 1.1 equivalents of the following acids (in separate vials):

Methanesulfonic acid (Strong)

Sulfuric acid (Strong)

Hydrochloric acid (Strong)

Negative Control: Tartaric acid (Weak - expect failure)

Evaporation: Allow slow evaporation at RT.

Analysis:

PLM (Polarized Light Microscopy): Look for birefringence (crystals).
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DSC (Differential Scanning Calorimetry): Look for a single sharp melting peak different

from the free base. If the MP is the same as the free base, you did not form a salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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